Cas no 2098020-31-4 (2,2'-(3-(Trifluoromethyl)-1H-pyrazole-1,4-diyl)diacetic acid)

• Product Name: 2,2'-(3-(Trifluoromethyl)-1H-pyrazole-1,4-diyl)diacetic acid
• CAS No: 2098020-31-4
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 5042224
• Update Time: 2023-08-24

2,2'-(3-(Trifluoromethyl)-1H-pyrazole-1,4-diyl)diacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2'-(3-(trifluoromethyl)-1H-pyrazole-1,4-diyl)diacetic acid
• 2,2'-(3-(Trifluoromethyl)-1H-pyrazole-1,4-diyl)diacetic acid

• Inchi： 1S/C8H7F3N2O4/c9-8(10,11)7-4(1-5(14)15)2-13(12-7)3-6(16)17/h2H,1,3H2,(H,14,15)(H,16,17)
• InChI Key： JBUPGKSYOAMZDS-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)O)=CN(CC(=O)O)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 320
• XLogP3: 0.3
• Topological Polar Surface Area: 92.4